4,5,6-trifluoro-2,3-dihydro-1H-inden-1-amine

• IUPAC Name: 4,5,6-trifluoro-2,3-dihydro-1H-inden-1-amine
• InChI: InChI=1S/C9H8F3N/c10-6-3-5-4(1-2-7(5)13)8(11)9(6)12/h3,7H,1-2,13H2
• InChI Key: JOPSVKRIFHMXHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=C(C=C2C1N)F)F)F
• Molecular Formula: C9H8F3N
• Molecular Weight: 187.16 g/mol
• CAS No.: 1273667-31-4

Description

4,5,6-trifluoro-2,3-dihydro-1H-inden-1-amine is a chemical compound with the molecular formula C9H8F3N. It is related to the compound 5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride.

Molecular Structure Analysis

The molecular structure of this compound consists of a nine-member carbon skeleton with three fluorine atoms and one amine group. The exact spatial configuration would depend on the specific isomer of the compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 187.16. The compound has a predicted boiling point of 197.5±40.0 °C and a predicted density of 1.349±0.06 g/cm3 at 20 °C under a pressure of 760 Torr.

Scientific Research Applications

Environmental Applications

• PFAS Removal : Amine-containing sorbents, which may include fluorinated amines, have been identified as effective for the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water sources. These compounds leverage electrostatic interactions, hydrophobic interactions, and specific sorbent morphologies to remove PFAS at low concentrations, crucial for municipal water and wastewater treatment due to the extremely low recommended safe concentrations of PFAS in drinking water (Ateia et al., 2019).

Organic Synthesis and Industrial Applications

• Advanced Oxidation Processes (AOPs) : The degradation of nitrogen-containing hazardous compounds, including aromatic amines, dyes, and pesticides, can be effectively achieved through AOPs. This review highlights the role of fluorinated amines in improving the efficacy of degradation processes for these compounds, which are resistant to conventional degradation methods (Bhat & Gogate, 2021).

Pharmaceutical Development

• Bioisosteric Applications : The use of fluorine in drug discovery, including the application of fluorinated amines, is highlighted for the creation of bioisosteric elements. Fluorine's unique properties allow for the precise modulation of a molecule's physicochemical characteristics, with fluorinated amines playing a crucial role in the design of new drugs (Richardson, 2021).

Materials Science

• Metal–Organic Frameworks (MOFs) : Amine-functionalized MOFs, potentially incorporating fluorinated amines, demonstrate significant benefits in CO2 capture due to strong interactions between CO2 and basic amino functionalities. These materials showcase high CO2 sorption capacity and are promising for various applications, including gas separation and catalysis (Lin, Kong, & Chen, 2016).